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Compound of Interest

Compound Name: (S)-Methyl 2-hydroxybutanoate

CAS No.: 73349-08-3

Cat. No.: B1588759

Get Quote

Executive Summary & Physicochemical Snapshot[2]
[3]
(S)-Methyl 2-hydroxybutanoate is a chiral

-hydroxy ester used primarily as a building block in the synthesis of enantiomerically pure
pharmaceuticals and agrochemicals. Unlike solid crystalline intermediates, this compound is
typically a liquid at room temperature, which fundamentally shifts the solubility parameter from
"saturation concentration" to "miscibility boundaries."

Its structure features three distinct solubility-driving domains:

Hydroxyl Group (-OH): A strong hydrogen bond donor/acceptor.

Ester Linkage (-COOCH₃): A polar hydrogen bond acceptor.

Ethyl Side Chain (-CH₂CH₃): A small hydrophobic domain.
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Physicochemical Properties:

Property Value Source/Note

Physical State Clear, colorless liquid Empirical

Molecular Weight 118.13 g/mol Calculated

Density ~1.05 g/mL Analogous to racemate

Boiling Point ~137°C (at 760 mmHg) Est. from isobutyrate analog

Chirality (S)-Enantiomer
Optical rotation dependent on

solvent

| LogP (Predicted) | ~ -0.02 to 0.2 | Amphiphilic nature |[1]

Solubility Landscape: Theoretical & Empirical
The solubility of (S)-Methyl 2-hydroxybutanoate is governed by the "Like Dissolves Like"

principle, quantifiable via Hansen Solubility Parameters (HSP).[2]

Predicted Hansen Solubility Parameters
Based on group contribution methods (Hoftyzer/Van Krevelen), the estimated HSP values are:

(Dispersion): 15.5 MPa

(Polarity): 9.5 MPa

(Hydrogen Bonding): 18.0 MPa

Interpretation: The high

value indicates strong affinity for protic solvents (alcohols), while the moderate

ensures compatibility with polar aprotic solvents. The relatively low

suggests poor miscibility with long-chain aliphatic hydrocarbons.

Solvent Compatibility Matrix
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The following table categorizes solvent compatibility based on polarity and experimental

miscibility observations for

-hydroxy esters.
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Solvent Class
Representative
Solvents

Miscibility/Solubilit
y

Mechanistic
Rationale

Polar Protic
Water, Methanol,

Ethanol, Isopropanol
High / Miscible

Strong H-bonding

interactions with the -

OH and Ester groups.

Note: Water solubility

may have a saturation

limit due to the ethyl

chain.

Polar Aprotic
DMSO, DMF,

Acetonitrile, Acetone
Miscible

Dipole-dipole

interactions stabilize

the ester functionality.

Chlorinated
Dichloromethane

(DCM), Chloroform
Soluble

Good match for

dispersion and polar

forces; excellent for

extraction from

aqueous phases.

Ethers
THF, Diethyl Ether,

MTBE
Soluble

Ether oxygen accepts

H-bonds from the

substrate's hydroxyl

group.

Hydrocarbons
Hexane, Heptane,

Cyclohexane
Low / Immiscible

Large energy gap in

H-bonding (

) leads to phase

separation.

Aromatics Toluene, Benzene Moderate

-interactions improve

solubility over

aliphatics, but phase

separation may occur

at low temperatures.
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Critical Application Note: In biphasic extraction (Work-up), Dichloromethane (DCM) is the

preferred organic phase. It solubilizes the ester efficiently while allowing distinct phase

separation from water.

Experimental Protocol: Miscibility & Saturation
Determination
For process validation, do not rely solely on literature values.[3] Use this self-validating "Cloud

Point" protocol to determine the precise solubility limit in your specific solvent system.

Workflow Visualization
The following diagram outlines the decision logic for characterizing the solubility of this liquid

intermediate.
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Validation Loop

Start: (S)-Methyl 2-hydroxybutanoate
(Liquid Sample)

Step 1: Add Solvent in Increments
(Titration Method)

Step 2: Visual Inspection
(Turbidity/Schlieren Lines)

Result A: Clear Solution
(Miscible)

No Phase Boundary

Result B: Turbidity/Phase Separation
(Saturation Point Reached)

Cloudy/Droplets

Step 3: HPLC/GC Quantification
of Supernatant

Equilibrate & Sample

Click to download full resolution via product page

Figure 1: Step-wise workflow for determining liquid-liquid miscibility and saturation limits.

Detailed Methodology (Cloud Point Titration)
Objective: Determine the miscibility gap in non-ideal solvents (e.g., Water or Toluene).

Preparation: Tare a clean glass vial containing a magnetic stir bar.

Solute Addition: Add 1.0 g of (S)-Methyl 2-hydroxybutanoate.

Titration: Add the target solvent in 100

L aliquots while stirring at 25°C.
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Observation:

Miscible: If the solution remains clear after 10 mL of solvent, the compound is considered

miscible at >10% v/v.

Immiscible/Saturated: If persistent turbidity (cloud point) or phase separation occurs, stop.

Equilibration (For Immiscible Systems):

Allow phases to separate for 2 hours.

Sample the solvent-rich phase (supernatant).

Analyze via GC-FID or HPLC-UV (210 nm) to quantify the soluble fraction.

Critical Stability Considerations
When handling (S)-Methyl 2-hydroxybutanoate in solution, chemical stability is as critical as

solubility.

Hydrolysis Risk
As an ester, this compound is susceptible to hydrolysis in the presence of water, bases, or

acids.

Risk: Conversion to (S)-2-hydroxybutanoic acid and methanol.[4]

Mitigation: Avoid prolonged storage in aqueous media, especially at pH > 7 or pH < 4. Use

buffered systems (pH 5-6) if aqueous thermodynamics are necessary.

Enantiomeric Integrity
Solubility is an achiral property; however, the purification of the S-enantiomer often relies on

solubility differences of diastereomeric derivatives.

Racemization: In basic solvents (e.g., Pyridine, aqueous NaOH), the

-proton is acidic. Deprotonation can lead to racemization.
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Recommendation: Use neutral, aprotic solvents (DCM, DMSO) for storage to preserve

optical purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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